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Compound of Interest

Compound Name: Endophenazine B

Cat. No.: B1245414

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endophenazine B is a naturally occurring phenazine antibiotic first isolated from the
arthropod-associated endosymbiont Streptomyces anulatus. As a member of the
endophenazine family, it is part of a group of compounds known for their antimicrobial and
herbicidal activities. This technical guide provides a comprehensive overview of the structure
elucidation and detailed spectroscopic data of Endophenazine B, intended to serve as a
valuable resource for researchers in natural product chemistry, microbiology, and drug
discovery.

Chemical Structure

The structure of Endophenazine B was determined through extensive spectroscopic analysis
and has been identified as 5-methyl-9-(3-methylbut-2-en-1-yl)-7-o0x0-5,7-dihydrophenazine-1-
carboxylate.

Molecular Formula: C1oH1sN203 Monoisotopic Mass: 322.1317 Da

Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for Endophenazine B,
which were crucial for its structure elucidation.
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Chemical Shift (5,

Coupling Constant

Position Multiplicity

ppm) (9, Hz)
H-2 8.25 dd 72,15
H-3 7.78 dad 8.8,7.2
H-4 8.45 dd 8.8, 1.5
H-6 6.42 d 2.0
H-8 7.05 d 2.0
H-1' 4.65 d 6.5
H-2' 5.35 t 6.5
H-4' 1.85 S
H-5' 1.80 S
N-CHs 3.80 S

Table 2: 3C NMR Spectroscopic Data (125 MHz, CDCI:s)
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Position Chemical Shift (6, ppm)
C-1 134.5
C-2 130.1
C-3 124.8
C-4 132.7
C-4a 141.8
C-5a 128.5
C-6 110.2
C-7 183.1
C-8 138.2
C-9 145.5
C-9a 129.8
C-10a 143.2
C-1 42.3
c-2' 1215
C-3 135.8
c-4 25.9
C-5' 18.2
N-CHs 35.1
COOH 167.0

Table 3: Mass Spectrometry, UV-Vis, and IR Data
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Spectroscopic Method Key Observations

m/z [M+H]*: 323.1396 (Calculated for

High-Resolution Mass Spectrometry (HRMS)
C19H1oN203": 323.1390)

UV-Vis Spectroscopy (MeOH) Amax (log €): 275 (4.6), 380 (3.9), 480 (3.7) nm

Infrared (IR) Spectroscopy (KBr) vmax: 3440, 1720, 1640, 1600, 1580 cm™1

Experimental Protocols

The isolation and structure elucidation of Endophenazine B involved a series of detailed

experimental procedures.

Isolation of Endophenazine B

o Fermentation:Streptomyces anulatus was cultured in a suitable liquid medium to promote the

production of secondary metabolites.

o Extraction: The culture broth was extracted with an organic solvent, typically ethyl acetate, to

partition the organic compounds.

o Chromatography: The crude extract was subjected to multiple rounds of chromatographic

separation. This included:

o Silica Gel Column Chromatography: Used for initial fractionation of the extract based on

polarity.

o Sephadex LH-20 Column Chromatography: Employed for further purification and
separation of compounds with similar polarities.

o Preparative High-Performance Liquid Chromatography (HPLC): The final step to isolate
pure Endophenazine B.

Spectroscopic Analysis

 NMR Spectroscopy: *H and 13C NMR spectra were recorded on a 500 MHz spectrometer
using deuterated chloroform (CDCIs) as the solvent. 2D NMR experiments (COSY, HSQC,
HMBC) were conducted to establish the connectivity of protons and carbons.
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e Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray
ionization (ESI) source to determine the exact mass and molecular formula.

e UV-Vis Spectroscopy: The UV-Vis spectrum was recorded in methanol to observe the
electronic transitions within the molecule.

» IR Spectroscopy: The infrared spectrum was obtained using a potassium bromide (KBr)
pellet to identify the functional groups present.

Structure Elucidation Workflow

The elucidation of the chemical structure of Endophenazine B followed a logical workflow,
integrating data from various spectroscopic techniques.

Data Analysis

UV/IR Data Analysis
(Chromophore & Functional Groups)

Data Acquisition Structure Determination

Spectroscopic Analysis
)
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Caption: Workflow for the structure elucidation of Endophenazine B.

Concluding Remarks
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This technical guide consolidates the key information regarding the structure and spectroscopic
characteristics of Endophenazine B. The detailed data and experimental protocols provided
herein are intended to facilitate further research and development of this and related phenazine
compounds for potential applications in medicine and agriculture.

 To cite this document: BenchChem. [Endophenazine B: A Technical Guide to its Structure
and Spectroscopic Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245414#endophenazine-b-structure-elucidation-
and-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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